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Welcome to the technical support center for marker-based motion capture systems. This

resource is designed for researchers, scientists, and drug development professionals to help

troubleshoot common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of error in
marker-based motion capture?
The most common sources of error in marker-based motion capture include:

Marker Occlusion: Markers being hidden from the view of one or more cameras.[1][2] This is

a frequent issue when the subject's own body or other objects block the cameras' line of

sight.[2][3]

Marker Slippage and Detachment: Movement of the marker relative to the underlying bone

or the marker falling off completely.[1][4] This can be caused by skin movement, especially in

areas with more soft tissue, or improper adhesion.[5][6]

Poor Lighting and Reflections: Inconsistent or inadequate lighting can affect marker visibility.

[7][8] Reflections from other surfaces in the lab can be falsely identified as markers.[9]

Incorrect Marker Placement: Inaccurate placement of markers on anatomical landmarks is a

significant source of error, leading to incorrect joint angle calculations.[5][6]
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System and Software Calibration Errors: Improper calibration of the camera system can lead

to inaccurate 3D reconstruction of marker positions.[9][10]

Q2: How can I minimize marker occlusion?
To minimize marker occlusion, consider the following strategies:

Optimize Camera Placement: Use a sufficient number of cameras and position them to cover

the capture volume from multiple angles.[5]

Use Redundant Markers: Place additional markers on a segment. If one marker is occluded,

the data from the others can be used to reconstruct the segment's position.[5]

Careful Subject Instruction: Instruct the subject to perform movements in a way that

minimizes instances where limbs block markers on the torso or other limbs.

Utilize Gap-Filling Algorithms: Post-processing software often includes algorithms like spline

interpolation or rigid body fills to estimate the trajectory of occluded markers.[4][5]

Q3: What is the best way to attach markers to a subject
to prevent slippage?
Preventing marker slippage is crucial for data accuracy. Here are some best practices:

Proper Skin Preparation: If attaching directly to the skin, ensure the area is clean, dry, and

free of oils. Shaving the area may be necessary for a secure bond.[11]

Use Appropriate Adhesives: Use double-sided tape designed for motion capture applications.

[5][11] For high-movement areas, consider using additional athletic tape or pre-wrap.[5]

Placement on Bony Landmarks: Whenever possible, place markers directly over bony

landmarks where there is minimal skin movement.[12]

Tight-Fitting Clothing: Have the subject wear tight-fitting clothing to provide a stable base for

marker attachment.[12][13] Ensure any loose clothing is secured.[12]

Cluster Markers: For segments with significant soft tissue, using rigid plates or clusters with

multiple markers can help create a more stable local coordinate system.[11]
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Q4: How do I choose the correct marker size?
The choice of marker size depends on several factors:

Capture Volume Size: For larger capture volumes where cameras are positioned further from

the subject, larger markers are necessary to ensure they are clearly visible.[14][15]

Movement Task: For fine motor tasks, such as finger or facial motion capture, smaller

markers are required to allow for more detailed tracking without interfering with the

movement.[15][16]

Camera Resolution: Higher resolution cameras can more accurately detect smaller markers

at a distance.

Avoiding Marker Merging: Ensure markers placed close to each other are not so large that

they appear to merge into a single marker from the cameras' perspective.

Troubleshooting Guides
Problem: Markers are not visible in the camera view.
This is a common issue that can often be resolved by checking a few key settings.

Troubleshooting Steps:
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Step Action Potential Cause

1 Check Lens Caps
Ensure all camera lens caps

have been removed.[17]

2 Verify Camera Settings

Check that the camera's

aperture is open, and the

exposure and threshold

settings are appropriate for

your lighting conditions.[17][18]

3 Inspect Lighting

Ensure the capture volume is

adequately and evenly lit.

Avoid very low light or overly

bright conditions which can

saturate the camera sensors.

[7]

4 Confirm Marker Condition

Check that the reflective

markers are not old, worn, or

dirty, as this can reduce their

reflectivity.[18]

5 Review Software Configuration

Make sure the cameras are

enabled for tracking within the

motion capture software.[18]

Problem: The software is producing a high number of
"ghost" markers or reflections.
False markers can be a significant issue, leading to tracking errors.
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Step Action Potential Cause

1 Identify Reflective Surfaces

Carefully inspect the capture

volume for any reflective

surfaces such as metal, shiny

floors, or even jewelry on the

subject.

2 Cover Reflective Surfaces

Use non-reflective tape or cloth

to cover any identified

reflective surfaces.

3 Create Camera Masks

Utilize the motion capture

software's masking feature to

instruct the system to ignore

static reflections in the

background.[19]

4 Adjust Threshold Settings

In the software, you can often

adjust the marker detection

threshold to be less sensitive

to weaker reflections.[18]

Problem: Marker trajectories are noisy or jittery.
Noisy data can compromise the accuracy of your analysis.
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Start: Jittery Marker Trajectories

Is the system properly calibrated?

Recalibrate the system.

No

Are markers securely attached?

Yes

Re-secure or replace loose markers.

No

Are lighting conditions stable and even?

Yes

Adjust lighting to be consistent and diffuse.

No

Are camera settings (shutter, aperture) optimal?

Yes

Optimize camera settings for the environment.

No

Apply filtering/smoothing in post-processing.

Yes

End: Trajectories Improved

Click to download full resolution via product page

Caption: Troubleshooting workflow for noisy marker trajectories.
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Problem: Frequent marker swapping or mislabeling.
When the software incorrectly identifies markers, it can lead to significant errors in your data.

Troubleshooting Steps:

Step Action Potential Cause

1
Asymmetrical Marker

Placement

Ensure your marker set has an

asymmetrical arrangement.

Symmetrical patterns can

confuse the tracking software.

[14][15]

2
Check Marker

Links/Constraints

In your software, define the

expected distances between

markers (links). This helps the

software maintain correct

marker identities.[20]

3
Perform a Range of Motion

Calibration

Have the subject perform a

series of slow, deliberate

movements. This allows the

software to learn the

relationships between the

markers.[5]

4 Manual Correction

For short instances of

swapping, use the software's

manual editing tools to correct

the marker labels.

Experimental Protocols
Protocol: Standard System Calibration
Accurate system calibration is the foundation of reliable marker tracking.

Methodology:
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Clear the Capture Volume: Remove all reflective objects and markers from the area that will

be captured by the cameras.[19]

Camera Setup:

Position the cameras to ensure overlapping coverage of the entire capture volume.

Adjust the focus of each camera to be sharp in the center of the volume. A calibration

object or focus card can be used for this.[9]

Set the camera exposure and threshold to clearly distinguish markers from the

background.

Define the Origin:

Place an L-frame or other calibration device at the desired origin of the coordinate system.

Run the software's origin definition protocol. This step establishes the X, Y, and Z axes for

the capture volume.

Wand Wave:

Slowly and methodically move the calibration wand throughout the entire capture volume.

Ensure the wand is visible to as many cameras as possible at all times.

The software uses the known distances between the markers on the wand to calculate the

position and orientation of each camera.

Review Calibration Quality:

After the wand wave, the software will provide a report on the calibration quality, often

including residuals for each camera.

High residuals may indicate a problem with a specific camera's focus, position, or visibility

during the wand wave. If necessary, repeat the calibration.[17]
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Protocol: Subject-Specific Marker Placement (Lower
Body Example)
This protocol is based on common biomechanics marker sets. Always refer to your specific

lab's established protocols.

Signaling Pathway for Accurate Marker Placement:
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Start: Prepare for Marker Placement

Palpate Anatomical Landmarks

Place Pelvic Markers
(ASIS, PSIS)

Identify Pelvis

Place Thigh Markers
(Lateral Epicondyle, Thigh Cluster)

Proceed Distally

Place Shank Markers
(Lateral Malleolus, Shank Cluster)

Place Foot Markers
(Heel, 2nd Metatarsal Head)

Static Trial Verification

End: Ready for Dynamic Trials

All Markers Visible & Labeled

Click to download full resolution via product page

Caption: Logical flow for lower body marker placement.
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Methodology:

Subject Preparation: The subject should be wearing tight-fitting shorts.

Palpation: The researcher must accurately palpate the specific anatomical landmarks.[11]

Pelvis:

ASIS (Anterior Superior Iliac Spine): Place markers on the most prominent point of the

front of the pelvis.

PSIS (Posterior Superior Iliac Spine): Place markers on the dimples on the lower back,

which correspond to the PSIS.

Thigh:

Place a marker on the Lateral Femoral Epicondyle (the bony prominence on the outer side

of the knee).[5]

Secure a thigh cluster (a rigid plate with several markers) to the lateral aspect of the thigh,

ensuring it does not move during muscle contraction.

Shank:

Place a marker on the Lateral Malleolus (the bony prominence on the outer side of the

ankle).[5]

Secure a shank cluster to the lateral aspect of the shank.

Foot:

Place a marker on the Calcaneus (heel).

Place a marker over the head of the second metatarsal (the joint of the second toe).

Verification: Have the subject stand in a static position within the capture volume to ensure

all markers are visible and correctly labeled by the software before proceeding with dynamic

trials.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Marker Tracking in
Laboratory Settings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666076#common-problems-with-marker-tracking-in-
a-laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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